2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)acetamide
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Description
2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H17FN4O2S2 and its molecular weight is 440.51. The purity is usually 95%.
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Scientific Research Applications
Anticancer Properties
Several studies have investigated the anticancer potential of compounds structurally related to 2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)acetamide. For instance, Evren et al. (2019) synthesized thiazole derivatives showing selective cytotoxicity against A549 human lung adenocarcinoma cells, indicating potential as anticancer agents (Evren et al., 2019). Similarly, Ekrek et al. (2022) found that thiazole-based compounds exhibited significant anticancer activity against various cancer cell lines, suggesting their utility in cancer treatment (Ekrek et al., 2022).
Antimicrobial and Antifungal Effects
Research by Gul et al. (2017) and Saravanan et al. (2010) has demonstrated the antimicrobial and antifungal properties of thiazole derivatives, which may extend to compounds like this compound. These studies highlight the potential for using such compounds in treating bacterial and fungal infections (Gul et al., 2017), (Saravanan et al., 2010).
Analgesic and Local Anesthetic Properties
Saravanan et al. (2011) explored the analgesic activities of thiazole derivatives, demonstrating their potential as pain-relieving agents. This suggests possible analgesic applications for related compounds (Saravanan et al., 2011). Furthermore, Badiger et al. (2012) investigated the local anesthetic activity of thiazole and thiadiazole analogs, indicating potential uses in local anesthesia (Badiger et al., 2012).
Properties
IUPAC Name |
2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-[(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)methyl]acetamide |
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InChI |
InChI=1S/C21H17FN4O2S2/c1-13-18(30-21(24-13)17-3-2-10-29-17)11-23-19(27)12-26-20(28)9-8-16(25-26)14-4-6-15(22)7-5-14/h2-10H,11-12H2,1H3,(H,23,27) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIEZYWHZQCQDMD-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CS2)CNC(=O)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)F |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN4O2S2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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